2-((Benzyloxy)methyl)-1-bromo-4-fluorobenzene

• IUPAC Name: 1-bromo-4-fluoro-2-(phenylmethoxymethyl)benzene
• InChI: InChI=1S/C14H12BrFO/c15-14-7-6-13(16)8-12(14)10-17-9-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: BVUKMFDMRFVYPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC2=C(C=CC(=C2)F)Br
• Molecular Formula: C14H12BrFO
• Molecular Weight: 295.15 g/mol
• CAS No.: 842167-64-0

Description

“2-((Benzyloxy)methyl)-1-bromo-4-fluorobenzene” is a chemical compound that has been mentioned in the context of the preparation of salmeterol and its intermediates. It is an intermediate in the synthesis of salmeterol, a medication used in the treatment of asthma and chronic obstructive pulmonary disease.

Scientific Research Applications

Synthesis and Chemical Applications

A practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials such as flurbiprofen, involves the use of cross-coupling reactions. However, the high cost and toxic nature of some reagents have limited its widespread application in large-scale production. Research has developed alternative methods involving diazotization and coupling processes, although challenges such as dark decomposition products and the need for safe handling of toxic gases like methyl nitrite have been noted. This highlights the ongoing efforts to refine synthesis techniques for compounds related to 2-((Benzyloxy)methyl)-1-bromo-4-fluorobenzene for pharmaceutical applications (Qiu, Gu, Zhang, & Xu, 2009).

Environmental and Health Considerations

Studies on the occurrence, fate, and behavior of parabens, including compounds structurally related to this compound, in aquatic environments reveal their widespread presence due to consumption and continuous introduction into the environment. Despite treatments that eliminate them well from wastewater, parabens persist at low concentrations in effluents and surface water, raising concerns about their biodegradability and potential as weak endocrine disrupter chemicals. This underscores the importance of understanding the environmental impact and health effects of chemical compounds used in consumer products (Haman, Dauchy, Rosin, & Munoz, 2015).